Cas no 96817-70-8 (Benzamide, 4-bromo-N-(2-(methylamino)cyclohexyl)-, trans-)

Benzamide, 4-bromo-N-(2-(methylamino)cyclohexyl)-, trans- structure
96817-70-8 structure
Product Name:Benzamide, 4-bromo-N-(2-(methylamino)cyclohexyl)-, trans-
CAS No:96817-70-8
MF:C14H19BrN2O
MW:311.217462778091
CID:810547
Update Time:2023-08-03

Benzamide, 4-bromo-N-(2-(methylamino)cyclohexyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-bromo-N-[2-(methylamino)cyclohexyl]-, trans- (9CI)
    • N-demethylbromadoline
    • 4-bromo-N-[2-(methylamino)cyclohexyl]benzamide
    • Benzamide, 4-bromo-N-(2-(methylamino)cyclohexyl)-, trans-
    • Inchi: 1S/C14H19BrN2O/c1-16-12-4-2-3-5-13(12)17-14(18)10-6-8-11(15)9-7-10/h6-9,12-13,16H,2-5H2,1H3,(H,17,18)/t12-,13-/m1/s1
    • InChI Key: TZDKHLXPROFMEH-CHWSQXEVSA-N
    • SMILES: BrC1C=CC(=CC=1)C(N[C@@H]1CCCC[C@H]1NC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Topological Polar Surface Area: 41.1
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